Cas no 2097954-36-2 (N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride)

• Product Name: N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride
• CAS No: 2097954-36-2
• MF: C₅H₉Cl₃N₄S
• MW: 263.575755834579
• CID: 5049278
• Update Time: 2025-05-20

N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride
• N-(azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine;dihydrochloride
• N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride

• Inchi： 1S/C5H7ClN4S.2ClH/c6-4-5(10-11-9-4)8-3-1-7-2-3;;/h3,7H,1-2H2,(H,8,10);2*1H
• InChI Key： MWTMWPCEMNYWJR-UHFFFAOYSA-N
• SMILES： ClC1C(=NSN=1)NC1CNC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Topological Polar Surface Area: 78.1

Additional information on N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride

Comprehensive Overview of N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride (CAS No. 2097954-36-2)

N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride (CAS 2097954-36-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,2,5-thiadiazole core, a chloro substituent, and an azetidin-3-yl amine moiety, making it a versatile scaffold for drug discovery. Its dihydrochloride salt form enhances solubility, a critical factor in bioavailability studies. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with trends in targeted therapy development.

The structural complexity of N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine enables diverse interactions with biological targets. Recent publications highlight its relevance in addressing drug-resistant infections and chronic inflammation, two pressing healthcare challenges. The thiadiazole ring system is known for its electron-withdrawing properties, which can optimize ligand-receptor binding kinetics. This aligns with growing interest in structure-activity relationship (SAR) studies, a frequent search term among medicinal chemists.

From a synthetic chemistry perspective, the CAS 2097954-36-2 compound exemplifies modern green chemistry principles. Its synthesis often employs catalytic methods to minimize waste, resonating with industry demands for sustainable manufacturing. Analytical techniques like HPLC-MS and NMR are essential for quality control, reflecting the compound's high purity standards required for preclinical trials.

In material science applications, derivatives of this compound show promise in organic electronics due to their conjugated systems. The 4-chloro-1,2,5-thiadiazole unit particularly contributes to charge transport properties, making it relevant for OLED and photovoltaic research. This multidisciplinary utility answers frequent queries about multi-functional chemical building blocks in scientific forums.

Stability studies of N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride indicate optimal storage at -20°C under inert atmosphere, addressing common logistical questions from laboratory purchasers. Its shelf life and compatibility with various solvents are thoroughly documented in technical datasheets, ensuring proper handling in high-throughput screening environments.

The pharmacological profile of this compound is being investigated in relation to age-related diseases, a trending topic in biomedical research. Preliminary data suggests potential modulation of cellular senescence pathways, though detailed mechanisms require further validation. This positions CAS 2097954-36-2 as a candidate for geroprotective drug development, aligning with demographic shifts in global populations.

Patent landscapes reveal increasing protection claims around azetidine-thiadiazole hybrids, with particular emphasis on their metabolic stability advantages over traditional scaffolds. Such intellectual property activity signals growing commercial interest, frequently searched by investors tracking emerging pharmaceutical technologies.

Analytical challenges associated with this compound, such as chiral separation of its azetidine moiety, have spurred methodological innovations in chromatography. These technical solutions address pain points commonly discussed in pharmaceutical analysis communities, enhancing the compound's research accessibility.

In conclusion, N-(Azetidin-3-yl)-4-chloro-1,2,5-thiadiazol-3-amine dihydrochloride represents a compelling case study in modern medicinal chemistry. Its multifaceted applications across therapeutic development, material science, and analytical methodology exemplify the convergence of disciplines driving contemporary chemical innovation.